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Compound of Interest

Compound Name:
4-Amino-5-benzoylisoxazole-3-

carboxamide

Cat. No.: B1268356 Get Quote

An In-depth Technical Guide on 4-Amino-5-
benzoylisoxazole-3-carboxamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, proposed

synthesis, and potential significance of 4-Amino-5-benzoylisoxazole-3-carboxamide. Due to

the limited availability of direct experimental data for this specific compound, this document

outlines a plausible synthetic route based on established isoxazole synthesis methodologies.

Chemical Structure and Properties
4-Amino-5-benzoylisoxazole-3-carboxamide is a substituted isoxazole, a five-membered

heterocyclic compound containing one nitrogen and one oxygen atom in adjacent positions.

The isoxazole ring is a common scaffold in medicinal chemistry, known for a wide range of

biological activities. The structure of the target compound features an amino group at the 4-

position, a benzoyl group at the 5-position, and a carboxamide group at the 3-position.
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Property Data

IUPAC Name 4-amino-5-benzoyl-1,2-oxazole-3-carboxamide

Molecular Formula C₁₁H₉N₃O₃

Molecular Weight 231.21 g/mol

SMILES NC1=C(C(=O)C2=CC=CC=C2)ON=C1C(=O)N

InChI Key (deduced, not available in databases)

Proposed Synthetic Pathway
A plausible and efficient method for the synthesis of 4-Amino-5-benzoylisoxazole-3-
carboxamide involves the cyclization of an O-(β-oxoalkyl)-substituted α-hydroxyimino nitrile.[1]

This approach allows for the direct construction of the highly substituted isoxazole ring.

The proposed two-step synthesis is outlined below:

Step 1: Synthesis of the Oxime Precursor

The synthesis begins with the preparation of ethyl 2-cyano-2-(hydroxyimino)acetate. This can

be achieved by the nitrosation of ethyl cyanoacetate using sodium nitrite in the presence of an

acid like acetic acid or phosphoric acid.[2][3][4] The resulting oxime is a key intermediate for

the subsequent steps.

Step 2: O-Alkylation and Cyclization

The ethyl 2-cyano-2-(hydroxyimino)acetate is then O-alkylated with a suitable phenacyl halide,

such as 2-bromoacetophenone, in the presence of a base. This reaction introduces the

benzoylmethyl group onto the oxime nitrogen. The resulting intermediate undergoes a base-

promoted intramolecular cyclization to yield the 4-aminoisoxazole ring. Subsequent

ammonolysis of the ester group at the 3-position would lead to the final product, 4-Amino-5-
benzoylisoxazole-3-carboxamide. A one-pot reaction for the O-alkylation and cyclization has

been reported for similar structures.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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